Cas no 882029-90-5 (3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]-)
3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]- Chemical and Physical Properties
Names and Identifiers
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- 3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]-
- 5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate
- EN300-37152978
- 882029-90-5
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- Inchi: 1S/C13H9BrN2O3S/c1-9-2-4-12(5-3-9)20(17,18)19-13-10(7-15)6-11(14)8-16-13/h2-6,8H,1H3
- InChI Key: JNDFCKPXNXICHL-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C#N)=C1)OS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 351.95173Da
- Monoisotopic Mass: 351.95173Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 88.4Ų
3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152978-0.05g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37152978-0.1g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37152978-0.25g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37152978-0.5g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37152978-1.0g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37152978-2.5g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37152978-5.0g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37152978-10.0g |
5-bromo-3-cyanopyridin-2-yl 4-methylbenzene-1-sulfonate |
882029-90-5 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 3-PYRIDINECARBONITRILE, 5-BROMO-2-[[(4-METHYLPHENYL)SULFONYL]OXY]-
5-Bromo-2-[[(4-methylphenyl)sulfonyl]oxy]-3-pyridinecarbonitrile: A Versatile Chemical Intermediate for Modern Applications
3-Pyridinecarbonitrile, 5-bromo-2-[[(4-methylphenyl)sulfonyl]oxy]- (CAS No. 882029-90-5) is an important heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This pyridine derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and functional materials.
The molecular structure of this compound features a 5-bromo-3-cyanopyridine core with a p-toluenesulfonyloxy (tosyloxy) group at the 2-position. This unique combination of functional groups makes it an exceptionally versatile intermediate for various chemical transformations. Researchers particularly value its 5-bromo-2-tosyloxypyridine-3-carbonitrile structure for nucleophilic substitution reactions, where the tosyloxy group serves as an excellent leaving group.
In pharmaceutical applications, this compound has shown promise as a precursor for kinase inhibitor development. Recent studies (2023) highlight its potential in creating cancer therapeutics, especially in targeting specific protein kinases involved in cell proliferation. The 5-bromo substitution allows for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship studies in drug discovery.
The material science field has also benefited from this compound's unique properties. Its pyridine-carbonitrile moiety contributes to the development of organic semiconductors and photovoltaic materials. Recent breakthroughs in OLED technology (2024) have utilized similar pyridine derivatives as electron-transport materials, demonstrating the potential applications of CAS 882029-90-5 in next-generation display technologies.
From a synthetic chemistry perspective, the 2-tosyloxy-5-bromopyridine-3-carbonitrile structure offers multiple reactive sites for selective modifications. The bromine atom at the 5-position readily participates in palladium-catalyzed cross-coupling reactions, while the cyano group at the 3-position can be transformed into various functional groups including amides, acids, and tetrazoles. This versatility answers many researchers' questions about finding multifunctional heterocyclic building blocks.
Recent market analysis (Q1 2024) shows growing demand for pyridine-based intermediates like 5-bromo-2-tosyloxy-3-pyridinecarbonitrile, particularly in Asia-Pacific pharmaceutical markets. The compound's stability and solubility properties make it suitable for both small-scale laboratory synthesis and larger industrial applications. Suppliers report increased inquiries about this specific CAS 882029-90-5 material, reflecting its rising importance in medicinal chemistry.
Environmental and safety considerations for handling 3-pyridinecarbonitrile, 5-bromo-2-[[(4-methylphenyl)sulfonyl]oxy]- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers.
The synthesis of 5-bromo-2-[[(4-methylphenyl)sulfonyl]oxy]-3-pyridinecarbonitrile typically involves the tosylation of 5-bromo-2-hydroxypyridine-3-carbonitrile, a process that has been optimized in recent years to achieve higher yields and purity. Advanced purification techniques including column chromatography and recrystallization ensure the final product meets the stringent requirements of pharmaceutical applications.
Analytical characterization of this compound includes standard techniques such as 1H NMR, 13C NMR, mass spectrometry, and HPLC purity analysis. The typical purity grade available for research purposes ranges from 95% to 99%, with higher purity grades available for specialized applications. These analytical data help researchers verify the compound's identity and quality before use in sensitive reactions.
Future research directions for CAS 882029-90-5 include exploring its potential in proteolysis targeting chimera (PROTAC) development and as a building block for covalent inhibitor design. The compound's ability to introduce both halogen and sulfonate functionalities into molecular architectures makes it particularly valuable for these emerging therapeutic approaches that are currently dominating pharmaceutical research trends.
For researchers sourcing this material, it's important to verify suppliers' certificates of analysis and ensure proper documentation accompanies each batch. The compound is typically supplied as a white to off-white crystalline powder with molecular weight 367.19 g/mol. Current market prices vary depending on quantity and purity requirements, with most suppliers offering sample quantities for initial evaluation.
In conclusion, 3-pyridinecarbonitrile, 5-bromo-2-[[(4-methylphenyl)sulfonyl]oxy]- represents a valuable tool for modern chemical research and development. Its unique combination of functional groups and reactivity profile positions it as a key intermediate for numerous applications in life sciences and materials development. As research into heterocyclic compounds continues to expand, the importance of versatile building blocks like CAS 882029-90-5 will only increase in the coming years.
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